Cas no 2167810-80-0 (3-Pyridinecarboxylic acid, 2-amino-4-hydroxy-, methyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 2-amino-4-hydroxy-, methyl ester
• CAS No: 2167810-80-0
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 5261505
• Update Time: 2025-05-20

3-Pyridinecarboxylic acid, 2-amino-4-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-amino-4-hydroxy-, methyl ester

• Inchi： 1S/C7H8N2O3/c1-12-7(11)5-4(10)2-3-9-6(5)8/h2-3H,1H3,(H3,8,9,10)
• InChI Key： PTGDUUAOJMQPHT-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC(O)=C1C(OC)=O

Additional information on 3-Pyridinecarboxylic acid, 2-amino-4-hydroxy-, methyl ester

3-Pyridinecarboxylic Acid, 2-Amino-4-Hydroxy-, Methyl Ester: A Comprehensive Overview

The compound with CAS No. 2167810-80-0, commonly referred to as 3-Pyridinecarboxylic acid, 2-amino-4-hydroxy-, methyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The methyl ester derivative of this compound adds functional diversity, making it a valuable compound for further research.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry. The presence of the pyridine ring in this compound provides a rigid structure that can be exploited for various biological interactions. The 2-amino and 4-hydroxy substituents on the pyridine ring contribute to its hydrogen bonding capabilities, which are crucial for molecular recognition and binding affinity. These functional groups also enhance the compound's solubility and bioavailability, making it an attractive candidate for therapeutic applications.

One of the most promising areas of research involving this compound is its potential as a neuroprotective agent. Preclinical studies have demonstrated that 3-Pyridinecarboxylic acid, 2-amino-4-hydroxy-, methyl ester exhibits neuroprotective effects by modulating glutamate signaling pathways and reducing oxidative stress. These findings suggest that the compound could be a lead molecule for developing treatments for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, this compound has shown potential in anticancer therapy. Research indicates that the methyl ester derivative can induce apoptosis in cancer cells by targeting specific signaling pathways. The ability of this compound to selectively target cancer cells while sparing normal cells makes it a compelling candidate for further preclinical and clinical evaluation.

The synthesis of 3-Pyridinecarboxylic acid, 2-amino-4-hydroxy-, methyl ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has enabled researchers to achieve higher yields and better stereocontrol during the synthesis process. This has facilitated large-scale production of the compound for research purposes.

From an analytical standpoint, the characterization of this compound relies on advanced spectroscopic techniques such as NMR, IR, and MS. These methods allow researchers to confirm the purity and structural integrity of the compound. Additionally, computational chemistry tools have been employed to study the electronic properties and molecular interactions of this compound, providing valuable insights into its pharmacokinetics and pharmacodynamics.

Despite its promising potential, further research is needed to fully understand the mechanisms underlying its biological activities. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock the full therapeutic potential of 3-Pyridinecarboxylic acid, 2-amino-4-hydroxy-, methyl ester. As research progresses, this compound is expected to play a pivotal role in advancing drug discovery and development.